2-[3-(2-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide

• IUPAC Name: 2-[3-(2-methylphenyl)-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C13H13N3O2/c1-9-4-2-3-5-10(9)11-6-7-13(18)16(15-11)8-12(14)17/h2-7H,8H2,1H3,(H2,14,17)
• InChI Key: UBPLFGRXGXATHD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=NN(C(=O)C=C2)CC(=O)N
• Molecular Formula: C13H13N3O2
• Molecular Weight: 243.26 g/mol

Description

2-[3-(2-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide (2-MPDHPA) is a synthetic compound that has been used in a variety of scientific applications. It has a wide range of biological activities and is of interest due to its potential use in drug discovery and development. The compound has been studied for its ability to modulate a variety of different biochemical pathways.

Scientific Research Applications

2-[3-(2-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide has been used in a variety of scientific research applications. It has been used as a substrate for the enzyme cytochrome P450, which is involved in the metabolism of drugs. It has also been used as a model compound for studying the metabolism of drugs by the liver. Furthermore, it has been used as a tool to study the inhibition of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter release.

Mechanism of Action

2-[3-(2-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide is thought to act by inhibiting the enzyme cytochrome P450, which is involved in the metabolism of drugs. By inhibiting this enzyme, the drug is able to remain in the body for a longer period of time, leading to increased bioavailability and efficacy.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In vitro, it has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmitter release. It has also been shown to inhibit the enzyme cytochrome P450, which is involved in the metabolism of drugs. In vivo, it has been shown to have anti-inflammatory and analgesic effects, as well as to reduce the levels of cholesterol in the blood.

Advantages and Limitations for Lab Experiments

2-[3-(2-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize and is relatively stable in solution. Furthermore, it is a relatively inexpensive compound, making it ideal for use in research. However, it has several limitations as well. The compound is relatively insoluble in water and is not very soluble in organic solvents. Additionally, it has a low melting point, making it difficult to work with.

Future Directions

There are a variety of potential future directions for the use of 2-[3-(2-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide. It could be used in drug discovery and development, as it has been shown to have a variety of biochemical and physiological effects. Additionally, it could be used as a tool to study the metabolism of drugs by the liver, as well as to study the inhibition of the enzyme acetylcholinesterase. Furthermore, it could be used in the development of novel drugs for the treatment of various diseases, such as Alzheimer’s disease, cancer, and diabetes. Finally, it could be used in the development of novel therapeutic agents for the treatment of pain and inflammation.

Synthesis Methods

2-[3-(2-methylphenyl)-6-oxo-1,6-dihydropyridazin-1-yl]acetamide is synthesized by the addition of 2-methylphenyl-6-oxo-1,6-dihydropyridazin-1-yl acetamide to a solution of aniline and acetic anhydride in the presence of a catalyst. The reaction is carried out at room temperature and yields a yellowish-white solid. The product is then purified by recrystallization and its structure is confirmed by 1H-NMR and mass spectrometry.